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Cat. No.: B087082

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

In the realm of high-performance polymers, achieving optimal processing conditions and final
product characteristics is paramount. N,N'-Methylenedistearamide, also known as Ethylene
Bis-Stearamide (EBS), has emerged as a versatile and highly effective processing aid. This
synthetic wax, derived from stearic acid and ethylenediamine, offers a unique combination of
internal and external lubricating properties, making it an invaluable additive for a wide range of
polymers, including PVC, polyolefins, and various engineering plastics.[1][2] Its multifaceted
functionality extends to improving melt flow, enhancing surface finish, reducing cycle times, and
acting as a dispersing and mold release agent.[3][4] These attributes not only streamline the
manufacturing process but also contribute to the superior quality and performance of the final
polymer products.

This document provides detailed application notes, quantitative data on the effects of N,N'-
Methylenedistearamide, and comprehensive experimental protocols for its evaluation. It is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development and other fields who utilize high-performance polymers and seek to optimize their
processing and end-product quality.

Mechanism of Action
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N,N'-Methylenedistearamide functions as both an internal and external lubricant in polymer
processing. This dual-action mechanism is key to its effectiveness.

Internal Lubrication: At processing temperatures, a small amount of N,N’-
Methylenedistearamide is compatible with the polymer melt. It penetrates the polymer matrix,
reducing the intermolecular friction between polymer chains. This internal lubrication effect
lowers the melt viscosity and improves the flowability of the polymer.[5]

External Lubrication: Due to its limited compatibility, the majority of the N,N'-
Methylenedistearamide migrates to the surface of the polymer melt and the interface between
the melt and the processing equipment (e.g., extruder barrel, screw, and die).[6] This creates a
lubricating layer that reduces the friction between the polymer and the metal surfaces,
preventing the polymer from sticking and improving its release from the mold.[7] This external
lubrication also contributes to a smoother surface finish on the final product.

The following diagram illustrates the dual lubrication mechanism of N,N'-
Methylenedistearamide during polymer extrusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a-processing-aid-for-high-performance-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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